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Compound of Interest

Compound Name: 5,7-Dimethoxy-3-hydroxyflavone
Cat. No.: B12050718
Get Quote
\ J

Executive Summary & Chemical Verification

Immediate Action Required: Before initiating any disposal workflow, you must verify the exact
chemical identity.[1][2] 5,7-Dimethoxy-3-hydroxyflavone is a specific derivative of Galangin
(3,5,7-Trihydroxyflavone).[1][2] In chemical inventories, it is frequently mislabeled or confused
with its isomers (e.g., 5,7-Dimethoxyflavone or 7,3'-Dimethoxy-3-hydroxyflavone).[1][2]

Verification Matrix:
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Parameter Specification Critical Note

] 5,7-Dimethoxy-3- Also known as Galangin
Chemical Name .
hydroxyflavone 5,7-dimethyl ether

Distinct from Dimethoxyflavone
Molecular Formula C17H1405

(C17H1404)
] Verify against your Certificate

Molecular Weight ~298.29 g/mol ]

of Analysis (CoA)

] Common isomer CAS: 21392-

CAS Number Variable by vendor o

57-4 (check specific vial)
Physical State Solid (Powder) Usually off-white to yellow

| Solubility | DMSO, Methanol, Ethanol | Low solubility in water |[1][2][3][4][5][6]

Hazard Profile & Regulatory Status

As a Senior Application Scientist, | approach disposal not just as "throwing it away,"” but as a
risk-mitigation strategy. While this specific flavonoid is not a P-listed or U-listed acute toxin
under US EPA RCRA regulations [1], it must be managed as Hazardous Chemical Waste due
to its status as a research chemical with presumed irritant properties.[1][2]

GHS Classification (Presumed/Generic for Flavonoid Ethers):

Signal Word: WARNING

H315: Causes skin irritation.[1][2][7]

H319: Causes serious eye irritation.[1][2][7]

H335: May cause respiratory irritation.[1][2][7]

Disposal Principle: This compound is a non-halogenated organic solid.[1][2] It must never be
flushed down the drain or disposed of in regular trash.[1][2]

Operational Disposal Protocols

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.caymanchem.com/product/37361/5-7-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethoxyflavone
https://pubchemlite.lcsb.uni.lu/e/compound/14606540
https://www.knapsackfamily.com/knapsack_core/information.php?word=C00004537
https://pubchem.ncbi.nlm.nih.gov/compound/Galangin-3-methyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethoxy-4_-hydroxyflavone
https://www.caymanchem.com/product/37361/5-7-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethoxyflavone
https://www.caymanchem.com/product/37361/5-7-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethoxyflavone
https://pdf.benchchem.com/191/Navigating_the_Safe_Handling_of_5_Methoxyflavone_A_Comprehensive_Guide.pdf
https://www.caymanchem.com/product/37361/5-7-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethoxyflavone
https://pdf.benchchem.com/191/Navigating_the_Safe_Handling_of_5_Methoxyflavone_A_Comprehensive_Guide.pdf
https://www.caymanchem.com/product/37361/5-7-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethoxyflavone
https://pdf.benchchem.com/191/Navigating_the_Safe_Handling_of_5_Methoxyflavone_A_Comprehensive_Guide.pdf
https://www.caymanchem.com/product/37361/5-7-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethoxyflavone
https://www.caymanchem.com/product/37361/5-7-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethoxyflavone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12050718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

The following protocols are designed to be self-validating. You must confirm the state of the
waste (Solid vs. Liquid) before selecting the waste stream.[1][2]

Protocol A: Solid Waste Disposal (Pure Substance)

Use this for expired powder, contaminated weighing boats, or spill cleanup residues.[1]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated
hazardous waste bag (poly-lined).[1][2]

Segregation: Do not mix with strong oxidizers (e.g., nitrates, perchlorates) as flavonoids can
be combustible.[1][2]

Labeling:

o Primary Constituent: "5,7-Dimethoxy-3-hydroxyflavone" (Do not use abbreviations like
"DMF" which conflicts with Dimethylformamide).[1]

o Hazard Checkbox: Mark "Irritant” and "Toxic" (precautionary).[1][2]

Final Disposition: High-temperature incineration via a licensed hazardous waste contractor.

Protocol B: Liquid Waste Disposal (Solutions)

Use this for HPLC waste, stock solutions in DMSO/Methanol.[1]
» Solvent Identification: The disposal path is dictated by the solvent, not the solute.[1][2]

e Segregation Logic:

o

Scenario 1 (Non-Halogenated): Dissolved in Ethanol, Methanol, or DMSO.[1][2]

Red Can / Organic Waste Stream.

[¢]

Scenario 2 (Halogenated): Dissolved in Dichloromethane or Chloroform.[1][2]

Yellow Can / Halogenated Waste Stream.

[¢]

Scenario 3 (Aqueous): Dissolved in >90% water/buffer.[1][2]
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Aqueous Waste Stream (Only if no heavy metals/biologics are present).[1][2]

Decision Logic & Workflow

The following diagram illustrates the critical decision points for disposing of 5,7-Dimethoxy-3-
hydroxyflavone. This workflow ensures compliance with standard Environmental Health &

Safety (EHS) regulations.

Waste Generation:

5,7-Dimethoxy-3-hydroxyflavone

Determine Physical State

Pure Substance

Liquid Solution

Solid Waste
(Powder, Wipes, Weigh Boats)

Identify Primary Solvent

y

Container: Wide-Mouth Jar
Tag: Solid Organic Waste

No Halogens Contains Halogens

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(DMSO, EtOH, MeOH)

Container: Safety Can (Red) Container: Safety Can (Yellow)
Tag: Flammable/Organic Tag: Halogenated Waste

Final Disposal:

High-Temp Incineration

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.caymanchem.com/product/37361/5-7-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethoxyflavone
https://www.benchchem.com/product/b12050718/docs?utm_src=pdf-body#5-7-dimethoxy-3-hydroxyflavone-proper-disposal-procedures
https://www.benchchem.com/product/b12050718/docs?utm_src=pdf-body#5-7-dimethoxy-3-hydroxyflavone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12050718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5,7-Dimethoxy-3-hydroxyflavone waste streams

based on physical state and solvent composition.

Emergency Spill Management

In the event of a spill, speed and containment are paramount.[1][2] This protocol minimizes

exposure and prevents environmental release.[1][2]

PPE Required: Nitrile gloves (double-gloved recommended for DMSO solutions), safety

goggles, lab coat, and N95 dust mask (if powder is aerosolized).[1][2]

Step Action Rationale
Evacuate immediate area if _ _
o Prevents inhalation exposure
1. Secure dust is airborne.[1][2] Mark the

zZone.

to fine particulates.

2.[2] Contain

Dry Spill: Cover with wet paper
towels to prevent dust.[1][2]
Wet Spill: Surround with

absorbent pads/vermiculite.[1]

[2]

"Wet covering" prevents the
aerosolization of dry powder

during sweeping.[1][2]

Scoop material into a

hazardous waste bag. Wash

Flavonoids are lipophilic; soap

3. Clean ) is required to solubilize
area with soap and water 3x. )
residues.[1][2]
[1][2]
] Many flavonoids fluoresce; this
) Check surface under UV light ] )
4. Verify ) ) confirms removal of residues.
(if available).[1][2]
[11[2]
Place all cleanup materials Contaminated debris is
5. Dispose (gloves, pads) into the Solid regulated as the chemical
Waste stream.[1][2] itself.[1][2]
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+ U.S. Environmental Protection Agency (EPA). (2023).[1][2] Resource Conservation and
Recovery Act (RCRA) Hazardous Waste Regulations. 40 CFR Part 261.[1][2][8][9] [LinK][1][2]
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Library of Medicine.[1][2] [Link]

¢ Occupational Safety and Health Administration (OSHA). (2023).[1][2] Hazard Communication
Standard: Safety Data Sheets. [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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